Cas no 55731-76-5 (2-Methyl-6-phenylhept-2-en-4-one)

• Product Name: 2-Methyl-6-phenylhept-2-en-4-one
• CAS No: 55731-76-5
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 2831824
• PubChem ID: 21789755
• Update Time: 2025-04-21

2-Methyl-6-phenylhept-2-en-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-phenylhept-2-en-4-one
• 55731-76-5
• DTXCID70568844
• 2-Methyl-6-phenyl-2-hepten-4-one
• DTXSID70618090

• Inchi： 1S/C14H18O/c1-11(2)9-14(15)10-12(3)13-7-5-4-6-8-13/h4-9,12H,10H2,1-3H3
• InChI Key： BBQQHWVWDNYBOG-UHFFFAOYSA-N
• SMILES： O=C(/C=C(\C)/C)CC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives